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Introduction

Dodoviscin | is a flavonoid derivative that, along with a series of related compounds known as
dodoviscins, has been isolated from the plant Dodonaea viscosa. This technical guide provides
an in-depth overview of the natural sources of Dodoviscin I, offering a compilation of available
data on its isolation and characterization. While specific quantitative data and detailed
experimental protocols for Dodoviscin I remain elusive in readily available scientific literature,
this document synthesizes the existing knowledge on the phytochemical analysis of Dodonaea
viscosa to provide a foundational understanding for researchers.

Natural Source: Dodonaea viscosa

The primary natural source of the dodoviscin family of compounds, including Dodoviscin I, is
Dodonaea viscosa, a flowering plant belonging to the Sapindaceae family.[1][2] This resilient
shrub is found in tropical, subtropical, and warm temperate regions across the globe and has a
history of use in traditional medicine.[3][4] Phytochemical investigations of D. viscosa have
revealed a rich and diverse array of secondary metabolites, including flavonoids, terpenoids,
saponins, and tannins.[3][4][5] The dodoviscins represent a specific class of flavonoids found
within this plant. One study has explicitly mentioned the isolation of "dodoviscins A-J" from D.

viscosa.
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Quantitative Data

Detailed quantitative data specifically for the yield of Dodoviscin | from Dodonaea viscosa is
not extensively reported in the currently available literature. General phytochemical screenings
have quantified total flavonoid content in the leaves of D. viscosa. For instance, one study
reported a significant flavonoid content of 32.21 mg/gram in the leaves. However, this figure
represents the total flavonoid content and not the specific yield of Dodoviscin I. Further
research is required to ascertain the precise concentration of Dodoviscin I in various parts of
the plant.

Table 1: General Phytochemical Composition of Dodonaea viscosa Leaves

Phytochemical Class Presence/Quantity
Flavonoids Present (32.21 mg/qg)
Saponins Present (29.08 mg/qg)
Phenols Present (127.90 mg/qg)
Alkaloids Present

Steroids Present

Terpenoids Present

Tannins Present

Glycosides Present

Note: The quantitative data is based on general phytochemical analysis and does not represent
the specific yield of Dodoviscin I.

Experimental Protocols

While a specific, detailed experimental protocol for the isolation of Dodoviscin I could not be
found in the reviewed literature, a general methodology for the extraction and fractionation of
flavonoids from Dodonaea viscosa can be outlined based on common practices in
phytochemical research. This generalized protocol serves as a foundational workflow for
researchers aiming to isolate Dodoviscin 1.
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General Isolation Workflow for Flavonoids from
Dodonaea viscosa
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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